![molecular formula C16H18FN3O4S B5150883 2-fluoro-N-(5-methyl-3-isoxazolyl)-5-(1-piperidinylsulfonyl)benzamide](/img/structure/B5150883.png)
2-fluoro-N-(5-methyl-3-isoxazolyl)-5-(1-piperidinylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-fluoro-N-(5-methyl-3-isoxazolyl)-5-(1-piperidinylsulfonyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of sulfonylbenzamide compounds and has shown promising results in the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of 2-fluoro-N-(5-methyl-3-isoxazolyl)-5-(1-piperidinylsulfonyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects
2-fluoro-N-(5-methyl-3-isoxazolyl)-5-(1-piperidinylsulfonyl)benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to reduce pain and inflammation in animal models of arthritis and other inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-fluoro-N-(5-methyl-3-isoxazolyl)-5-(1-piperidinylsulfonyl)benzamide is its potential as a therapeutic agent for the treatment of pain and inflammation-related disorders. However, there are also some limitations to its use in lab experiments. One limitation is that it may not be effective in all types of pain and inflammation. Another limitation is that its safety and efficacy in humans have not been fully established.
Future Directions
There are several potential future directions for research on 2-fluoro-N-(5-methyl-3-isoxazolyl)-5-(1-piperidinylsulfonyl)benzamide. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for the treatment of pain and inflammation-related disorders. Another direction is to investigate its potential as a treatment for other diseases, such as cancer and neurological disorders. Additionally, further research is needed to establish its safety and efficacy in humans.
Synthesis Methods
The synthesis of 2-fluoro-N-(5-methyl-3-isoxazolyl)-5-(1-piperidinylsulfonyl)benzamide involves a multi-step process. The starting material for the synthesis is 2-fluoro-5-nitrobenzoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 5-methyl-3-isoxazolecarboxylic acid to form the corresponding amide. Finally, the amide is treated with piperidine and sulfonyl chloride to obtain the desired product.
Scientific Research Applications
2-fluoro-N-(5-methyl-3-isoxazolyl)-5-(1-piperidinylsulfonyl)benzamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders.
properties
IUPAC Name |
2-fluoro-N-(5-methyl-1,2-oxazol-3-yl)-5-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN3O4S/c1-11-9-15(19-24-11)18-16(21)13-10-12(5-6-14(13)17)25(22,23)20-7-3-2-4-8-20/h5-6,9-10H,2-4,7-8H2,1H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISOGIQQUCGLKOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N3CCCCC3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.